Cas no 5467-94-7 (Benzoic Acid Dicyano-Phenyl-Methyl Ester)

Benzoic Acid Dicyano-Phenyl-Methyl Ester is a specialized organic compound featuring a benzoate ester core functionalized with dicyano and phenyl-methyl substituents. This structure imparts unique reactivity and stability, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. The presence of cyano groups enhances its electrophilic character, facilitating nucleophilic addition reactions, while the ester moiety offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong bases. Suitable for research and industrial use, it demonstrates high purity and compatibility with diverse reaction conditions.

Benzoic Acid Dicyano-Phenyl-Methyl Ester structure

5467-94-7 structure

Product Name:Benzoic Acid Dicyano-Phenyl-Methyl Ester

CAS No:5467-94-7

MF:C₁₆H₁₀N₂O₂

MW:262.262803554535

CID:370281

PubChem ID:79600

Update Time:2025-06-06

Benzoic Acid Dicyano-Phenyl-Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Propanedinitrile,2-(benzoyloxy)-2-phenyl-
- [dicyano(phenyl)methyl] benzoate
- alpha,alpha-dicyanobenzyl benzoate
- dicyano(phenyl)methyl benzoate
- NS00044163
- NSC25424
- AKOS024342553
- EINECS 226-782-5
- DTXSID60203131
- ZVSMJEBFSMHOPE-UHFFFAOYSA-N
- 2-BENZOYLOXY-2-PHENYLMALONO-NITRILE
- Dicyano(phenyl)methyl benzoate #
- Tartrononitrile, phenyl-, benzoate
- NSC 25424
- NSC-25424
- Tartrononitrile, phenyl-, benzoate (ester)
- 2-Benzoyloxy-2-phenylmalononitrile
- SCHEMBL8071064
- 5467-94-7
- Propanedinitrile, (benzoyloxy)phenyl-
- Benzoic Acid Dicyano-Phenyl-Methyl Ester
- Inchi： 1S/C16H10N2O2/c17-11-16(12-18,14-9-5-2-6-10-14)20-15(19)13-7-3-1-4-8-13/h1-10H
- InChI Key： ZVSMJEBFSMHOPE-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC=CC=1)=O)C(C#N)(C#N)C1C=CC=CC=1

Computed Properties

Exact Mass: 262.0743
Monoisotopic Mass: 262.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 426
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3
Topological Polar Surface Area: 73.9A^2

Experimental Properties

Density: 1.256
Boiling Point: 452.3°Cat760mmHg
Flash Point: 197.3°C
Refractive Index: 1.597
PSA: 73.88

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B203970-250mg	Benzoic Acid Dicyano-Phenyl-Methyl Ester	5467-94-7	250mg	$ 70.00	2022-06-07
TRC	B203970-500mg	Benzoic Acid Dicyano-Phenyl-Methyl Ester	5467-94-7	500mg	$ 95.00	2022-06-07
TRC	B203970-2.5g	Benzoic Acid Dicyano-Phenyl-Methyl Ester	5467-94-7	2.5g	$ 365.00	2022-06-07